![molecular formula C14H9ClN2O2S B3857161 3-chloro-N'-(2-furylmethylene)-1-benzothiophene-2-carbohydrazide](/img/structure/B3857161.png)
3-chloro-N'-(2-furylmethylene)-1-benzothiophene-2-carbohydrazide
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Overview
Description
3-chloro-N'-(2-furylmethylene)-1-benzothiophene-2-carbohydrazide is a chemical compound used in scientific research. It is a potent inhibitor of protein tyrosine phosphatase 1B (PTP1B), an enzyme that plays a crucial role in insulin signaling and glucose homeostasis.
Mechanism of Action
3-chloro-N'-(2-furylmethylene)-1-benzothiophene-2-carbohydrazide is a potent inhibitor of this compound, an enzyme that negatively regulates insulin signaling by dephosphorylating insulin receptor substrate-1 (IRS-1). By inhibiting this compound, this compound enhances insulin signaling, leading to improved glucose uptake and metabolism.
Biochemical and Physiological Effects:
In addition to its effects on insulin signaling, this compound has been shown to modulate other signaling pathways involved in metabolism and inflammation. It has been demonstrated to activate AMP-activated protein kinase (AMPK), a key regulator of energy metabolism, and to inhibit nuclear factor-kappa B (NF-κB), a transcription factor involved in inflammation.
Advantages and Limitations for Lab Experiments
One advantage of 3-chloro-N'-(2-furylmethylene)-1-benzothiophene-2-carbohydrazide is its potency and selectivity for this compound inhibition. This makes it a useful tool for studying the role of this compound in insulin signaling and glucose homeostasis. However, its high potency may also lead to off-target effects and toxicity at higher doses, which should be taken into consideration when designing experiments.
Future Directions
Future research on 3-chloro-N'-(2-furylmethylene)-1-benzothiophene-2-carbohydrazide could focus on several areas, including:
1. Development of more potent and selective this compound inhibitors based on the structure of this compound.
2. Investigation of the effects of this compound on other metabolic and inflammatory pathways, and its potential therapeutic applications in related diseases.
3. Examination of the pharmacokinetics and toxicity of this compound in vivo, and its potential for clinical development.
4. Exploration of the molecular mechanisms underlying the effects of this compound on insulin signaling and glucose metabolism, and its potential for identifying novel targets for drug development.
Conclusion:
This compound is a potent and selective inhibitor of this compound with potential therapeutic applications in type 2 diabetes and obesity. Its mechanism of action involves enhancing insulin signaling and modulating other metabolic and inflammatory pathways. Future research on this compound could lead to the development of novel therapies for these diseases.
Scientific Research Applications
3-chloro-N'-(2-furylmethylene)-1-benzothiophene-2-carbohydrazide has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes and obesity. It has been shown to improve insulin sensitivity and glucose tolerance in animal models of insulin resistance. Additionally, it has been demonstrated to reduce body weight and adiposity in obese mice.
Properties
IUPAC Name |
3-chloro-N-[(E)-furan-2-ylmethylideneamino]-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClN2O2S/c15-12-10-5-1-2-6-11(10)20-13(12)14(18)17-16-8-9-4-3-7-19-9/h1-8H,(H,17,18)/b16-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHZUKZZSKIPRFD-LZYBPNLTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(S2)C(=O)NN=CC3=CC=CO3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=C(S2)C(=O)N/N=C/C3=CC=CO3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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